Cas no 1448122-79-9 (N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide)

• Product Name: N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide
• CAS No: 1448122-79-9
• MF: C₁₄H₁₈N₆O
• MW: 286.332321643829
• CID: 6101584
• PubChem ID: 71807673
• Update Time: 2025-10-29

N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide
• 3-Pyridinecarboxamide, N-[2,4-bis(dimethylamino)-5-pyrimidinyl]-
• F6438-2469
• N-[2,4-BIS(DIMETHYLAMINO)PYRIMIDIN-5-YL]PYRIDINE-3-CARBOXAMIDE
• 1448122-79-9
• N-(2,4-bis(dimethylamino)pyrimidin-5-yl)nicotinamide
• AKOS024561754

• Inchi： 1S/C14H18N6O/c1-19(2)12-11(9-16-14(18-12)20(3)4)17-13(21)10-6-5-7-15-8-10/h5-9H,1-4H3,(H,17,21)
• InChI Key： ICKCMRCSPTVRBP-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(NC1=CN=C(N(C)C)N=C1N(C)C)=O

Computed Properties

• Exact Mass: 286.15420922g/mol
• Monoisotopic Mass: 286.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• pka: 9.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide

N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide (CAS No. 1448122-79-9): An Overview of a Promising Compound in Medicinal Chemistry

N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide (CAS No. 1448122-79-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives and has been the subject of extensive research in recent years.

The chemical structure of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide is characterized by a pyrimidine ring substituted with dimethylamino groups at positions 2 and 4, and a pyridine ring attached to the pyrimidine at position 5. The carboxamide group at position 3 of the pyridine ring further adds to its complexity and functionality. This intricate structure provides a foundation for exploring its biological activities and potential pharmaceutical applications.

Recent studies have highlighted the multifaceted biological activities of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide. One of the most promising areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant area of investigation is the antiviral activity of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide. Preliminary studies have demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action appears to involve interference with viral RNA synthesis, making it a promising lead compound for the development of new antiviral therapies.

In addition to its anti-inflammatory and antiviral properties, N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide has also shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it exhibits low toxicity in animal models, which are encouraging signs for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide in humans. Early phase I trials have shown promising results in terms of safety profiles and tolerability. These trials are essential for determining optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale phase II and III trials.

The synthesis of N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate pyrimidine and pyridine precursors followed by functional group modifications. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in preclinical and clinical studies.

In conclusion, N-2,4-bis(dimethylamino)pyrimidin-5-ylpyridine-3-carboxamide (CAS No. 1448122-79-9) represents a promising compound with diverse biological activities that warrant further investigation. Its potential as an anti-inflammatory, antiviral, and anticancer agent makes it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its therapeutic potential and pave the way for its eventual use in clinical practice.